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Compound of Interest

Compound Name: Hexadecyltrimethoxysilane

Cat. No.: B103170

Introduction

Cellulose nanofibrils (CNFs) are a promising bio-based material with exceptional mechanical
properties, high specific surface area, and renewability. However, their inherent hydrophilicity,
due to the abundance of hydroxyl groups, limits their application in areas requiring water
resistance. This document provides detailed protocols for the surface modification of cellulose
nanofibrils with hexadecyltrimethoxysilane (HDTMS) to impart hydrophobic characteristics.
The silanization process forms a stable, low-surface-energy coating on the CNF surface,
significantly increasing its water contact angle and reducing its affinity for water.

These application notes are intended for researchers, scientists, and professionals in materials
science and drug development who are interested in the functionalization of nanocellulose for
applications such as water-resistant coatings, films, and composites.

Key Performance Parameters

The modification of cellulose nanofibrils with hexadecyltrimethoxysilane (HDTMS) results in a
significant increase in hydrophobicity. The key performance parameter is the water contact
angle (WCA), which transitions the material from hydrophilic to hydrophobic. The addition of
silica nanopatrticles prior to HDTMS treatment can further enhance this effect, leading to
superhydrophobicity.
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. Water Contact Surface
Material Reference
Angle (WCA) Roughness (nm)
Cellulose Nanofibrils
~4.5° 49.67
(CNF)
HDTMS-modified CNF  ~79.3° - 80° 36.65
CNF/Silica
] ~35.9° 112.21
Nanocomposite
HDTMS-modified
CNF/Silica up to ~159.1° 134.53

Nanocomposite

Experimental Protocols

This section details the step-by-step procedures for the preparation of HDTMS-modified

cellulose nanofibrils.

Materials

Cellulose Nanofibril (CNF) suspension

Hexadecyltrimethoxysilane (HDTMS)

Ethanol

Ammonium Hydroxide (for CNF/Silica composite preparation)

Tetraethyl orthosilicate (TEOS) (for CNF/Silica composite preparation)

Deionized water

Centrifuge

Ultrasonicator

Stirring hotplate
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Protocol 1: Direct Modification of CNFs with HDTMS

This protocol describes the direct silanization of cellulose nanofibrils.

o Dispersion of CNFs: Prepare a stable agueous suspension of cellulose nanofibrils (e.g., 1
wit%).

e Solvent Exchange: Centrifuge the CNF suspension to remove water and redisperse the
CNFs in ethanol. Repeat this step multiple times to ensure complete solvent exchange.

¢ Silanization Reaction:

o Transfer the ethanolic CNF suspension to a reaction vessel equipped with a magnetic
stirrer.

o Add hexadecyltrimethoxysilane (HDTMS) to the suspension. The concentration of
HDTMS can be varied to control the degree of hydrophobicity.

o Allow the reaction to proceed at 40°C with continuous stirring for a specified duration (e.g.,
2-4 hours).

e Purification:

o After the reaction, purify the modified CNFs by several cycles of centrifugation and
redispersion in ethanol to remove unreacted HDTMS and by-products.

e Drying:

o The purified HDTMS-modified CNF suspension can be cast into films or dried using a
suitable method like freeze-drying or oven drying.

Protocol 2: Preparation of Superhydrophobic
CNF/SilicalHDTMS Nanocomposites

This protocol involves a two-step modification to achieve superhydrophobicity by first creating a
rough surface with silica nanoparticles followed by silanization.

» Synthesis of CNF/Silica Nanocomposites:
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[e]

Disperse CNFs in deionized water.

o

Add ammonium hydroxide to the CNF suspension and stir.

[¢]

Slowly add tetraethyl orthosilicate (TEOS) to the suspension while stirring.

[¢]

Allow the reaction to proceed to form silica nanopatrticles on the CNF surface.

o Purification of CNF/Silica:

o Purify the CNF/silica nanocomposites by centrifugation and redispersion in deionized
water to remove unreacted precursors.

e Solvent Exchange: Perform a solvent exchange from water to ethanol as described in
Protocol 1.

 Silanization Reaction: Follow the silanization procedure with HDTMS as detailed in Protocol
1.

 Purification and Drying: Purify and dry the final HDTMS-modified CNF/silica nanocomposites
as described in Protocol 1.

Visualizations
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Caption: Workflow for the modification of CNFs with HDTMS.
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Caption: Mechanism of increased water resistance after HDTMS modification.

Characterization Data

The successful modification of cellulose nanofibrils with HDTMS can be confirmed through

various characterization techniques.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b103170?utm_src=pdf-body-img
https://www.benchchem.com/product/b103170?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Characterization
Technique

Observation

Indication

Fourier-Transform Infrared

Spectroscopy (FTIR)

Appearance of new peaks
corresponding to C-H
stretching of alkyl chains and
Si-O-Si bonds.

Successful grafting of HDTMS
onto the CNF surface.

X-ray Photoelectron

Spectroscopy (XPS)

Increase in the carbon and

silicon atomic concentrations.

Confirmation of the presence

of the silane coating.

Thermogravimetric Analysis
(TGA)

Increased thermal stability of
the modified CNFs.

The presence of the inorganic
silane network enhances

thermal resistance.

Scanning Electron Microscopy
(SEM)

Changes in surface
morphology. In the case of
CNF/Silica composites, the
presence of nanoparticles
creating a rougher surface is

visible.

Visualization of the surface

coating and topography.

Conclusion

The surface modification of cellulose nanofibrils with hexadecyltrimethoxysilane is an

effective method to impart water resistance, significantly expanding their potential applications.

The provided protocols offer a reproducible methodology for achieving hydrophobic and even

superhydrophobic CNF-based materials. The degree of hydrophobicity can be tailored by

adjusting reaction conditions and by incorporating nanopatrticles to control surface roughness.

Researchers are encouraged to adapt and optimize these protocols for their specific

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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